2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole

• IUPAC Name: 2-(2-methoxynaphthalen-1-yl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole
• InChI: InChI=1S/C19H16N2OS/c1-22-16-12-11-13-7-5-6-10-15(13)17(16)19-21-20-18(23-19)14-8-3-2-4-9-14/h2-12,19,21H,1H3
• InChI Key: WWEQVVQMLAOYSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)C3NN=C(S3)C4=CC=CC=C4
• Molecular Formula: C19H16N2OS
• Molecular Weight: 320.4 g/mol

Description

2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole, also known as MNPT, is a chemical compound that has gained significant attention in the field of medicinal chemistry. MNPT belongs to the class of thiadiazole derivatives, which have shown promising biological activities.

Mechanism of Action

The mechanism of action of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole is complex and involves multiple pathways. 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been found to interact with various cellular targets, including enzymes, receptors, and ion channels. 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole also modulates the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways. Moreover, 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been found to interact with GABA receptors, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects
2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been shown to have significant biochemical and physiological effects. It has been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation. 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole also affects the activity of various enzymes involved in the metabolism of drugs and other xenobiotics. Moreover, 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been found to modulate the levels of various neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits high stability under physiological conditions. Moreover, 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been found to have low toxicity and good bioavailability. However, 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has some limitations for lab experiments. It is a relatively new compound, and its pharmacokinetic and pharmacodynamic properties are not well understood. Moreover, 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has not been extensively studied in animal models, and its safety and efficacy need to be further evaluated.

Future Directions

2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has significant potential for future research. Some possible future directions include:
1. Further optimization of the synthesis method to improve the yield and purity of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole.
2. Evaluation of the safety and efficacy of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole in animal models.
3. Investigation of the pharmacokinetic and pharmacodynamic properties of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole.
4. Identification of the cellular targets and signaling pathways involved in the mechanism of action of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole.
5. Exploration of the potential therapeutic applications of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole in other diseases, such as cardiovascular and metabolic disorders.
6. Development of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole derivatives with improved potency and selectivity.
7. Investigation of the synergistic effects of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole with other drugs or natural compounds.
Conclusion
In conclusion, 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole is a promising compound with significant potential for therapeutic applications. Its synthesis method has been optimized to yield high purity and yield. 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been extensively studied for its anti-tumor, anti-inflammatory, and neuroprotective effects. Its mechanism of action is complex and involves multiple pathways. 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has several advantages for lab experiments, but its safety and efficacy need to be further evaluated. Future research should focus on optimizing the synthesis method, evaluating the safety and efficacy in animal models, and exploring the potential therapeutic applications of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole in other diseases.

Synthesis Methods

2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole can be synthesized through a multi-step process that involves the condensation of 2-amino-1-naphthol with thiocarbohydrazide, followed by cyclization with phenacyl bromide. The final product is obtained through the reduction of the resulting 2,3-dihydro-1,3,4-thiadiazole intermediate with sodium borohydride. The synthesis of 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been optimized to yield high purity and yield.

Scientific Research Applications

2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells. It also possesses anti-inflammatory properties by inhibiting the production of inflammatory cytokines. Moreover, 2-(2-methoxy-1-naphthyl)-5-phenyl-2,3-dihydro-1,3,4-thiadiazole has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.